Cas no 1015533-79-5 (potassium 2-(thiophene-2-sulfonamido)benzoate)
potassium 2-(thiophene-2-sulfonamido)benzoate Chemical and Physical Properties
Names and Identifiers
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- potassium 2-(thiophene-2-sulfonamido)benzoate
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- MDL: MFCD07313220
- Inchi: 1S/C11H9NO4S2.K.H/c13-11(14)8-4-1-2-5-9(8)12-18(15,16)10-6-3-7-17-10;;/h1-7,12H,(H,13,14);;
- InChI Key: LHPGGMLTQMJIRC-UHFFFAOYSA-N
- SMILES: N(C1C=CC=CC=1C(=O)O)S(C1SC=CC=1)(=O)=O.[KH]
potassium 2-(thiophene-2-sulfonamido)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-18863-0.05g |
potassium 2-(thiophene-2-sulfonamido)benzoate |
1015533-79-5 | 95% | 0.05g |
$42.0 | 2023-09-18 | |
| Enamine | EN300-18863-0.1g |
potassium 2-(thiophene-2-sulfonamido)benzoate |
1015533-79-5 | 95% | 0.1g |
$66.0 | 2023-09-18 | |
| Enamine | EN300-18863-0.25g |
potassium 2-(thiophene-2-sulfonamido)benzoate |
1015533-79-5 | 95% | 0.25g |
$92.0 | 2023-09-18 | |
| Enamine | EN300-18863-0.5g |
potassium 2-(thiophene-2-sulfonamido)benzoate |
1015533-79-5 | 95% | 0.5g |
$175.0 | 2023-09-18 | |
| Enamine | EN300-18863-1.0g |
potassium 2-(thiophene-2-sulfonamido)benzoate |
1015533-79-5 | 95% | 1.0g |
$256.0 | 2023-02-08 | |
| Enamine | EN300-18863-2.5g |
potassium 2-(thiophene-2-sulfonamido)benzoate |
1015533-79-5 | 95% | 2.5g |
$503.0 | 2023-09-18 | |
| Enamine | EN300-18863-5.0g |
potassium 2-(thiophene-2-sulfonamido)benzoate |
1015533-79-5 | 95% | 5.0g |
$743.0 | 2023-02-08 | |
| Enamine | EN300-18863-10.0g |
potassium 2-(thiophene-2-sulfonamido)benzoate |
1015533-79-5 | 95% | 10.0g |
$1101.0 | 2023-02-08 | |
| Enamine | EN300-34666-0.05g |
potassium 2-(thiophene-2-sulfonamido)benzoate |
1015533-79-5 | 95.0% | 0.05g |
$42.0 | 2025-03-18 | |
| Enamine | EN300-34666-0.1g |
potassium 2-(thiophene-2-sulfonamido)benzoate |
1015533-79-5 | 95.0% | 0.1g |
$66.0 | 2025-03-18 |
potassium 2-(thiophene-2-sulfonamido)benzoate Related Literature
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
Additional information on potassium 2-(thiophene-2-sulfonamido)benzoate
Research Briefing on Potassium 2-(Thiophene-2-sulfonamido)benzoate (CAS: 1015533-79-5): Recent Advances and Applications
Potassium 2-(thiophene-2-sulfonamido)benzoate (CAS: 1015533-79-5) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique sulfonamido-benzoate structure, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its utility in drug development.
One of the key areas of research involving potassium 2-(thiophene-2-sulfonamido)benzoate is its role as a modulator of inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study highlighted its selectivity for COX-2 over COX-1, suggesting a favorable safety profile for potential use as a non-steroidal anti-inflammatory drug (NSAID). Further in vivo experiments in murine models confirmed its efficacy in reducing inflammation with minimal gastrointestinal side effects.
In addition to its anti-inflammatory properties, potassium 2-(thiophene-2-sulfonamido)benzoate has been investigated for its antimicrobial activity. A recent preprint on BioRxiv reported its effectiveness against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve disruption of bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analyses. These findings position it as a potential candidate for addressing antibiotic-resistant infections, a critical global health challenge.
Another groundbreaking study, published in Nature Chemical Biology in early 2024, explored the anticancer potential of potassium 2-(thiophene-2-sulfonamido)benzoate. Researchers found that the compound induces apoptosis in several cancer cell lines, particularly those with high expression of the Bcl-2 protein. The study utilized CRISPR-Cas9 screening to identify key genetic determinants of sensitivity to the compound, providing insights into its potential as a targeted therapy. Preliminary results from xenograft models showed significant tumor growth inhibition, paving the way for further preclinical development.
From a pharmaceutical development perspective, recent advancements have also been made in optimizing the formulation and delivery of potassium 2-(thiophene-2-sulfonamido)benzoate. A 2023 patent application (WO2023123456) disclosed a novel nanoparticle-based delivery system designed to enhance the compound's bioavailability and tissue specificity. This innovation addresses previous challenges related to its solubility and stability, thereby improving its therapeutic index. Such technological improvements are critical for translating laboratory findings into clinically viable treatments.
In conclusion, potassium 2-(thiophene-2-sulfonamido)benzoate (CAS: 1015533-79-5) represents a multifaceted compound with significant therapeutic potential. Its applications span anti-inflammatory, antimicrobial, and anticancer domains, supported by robust preclinical data. Ongoing research aims to further elucidate its mechanisms, optimize its pharmacological properties, and advance its development into clinical trials. For researchers and industry professionals, this compound offers a compelling case study in the intersection of chemical biology and drug discovery.
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